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Compound of Interest

Compound Name:
1-(2-fluorobenzyl)-1H-indole-6-

carbaldehyde

CAS No.: 944893-43-0

Cat. No.: B2388467

Get Quote

CAS Number: 192997-17-4 Molecular Formula: C₁₆H₁₂FNO Molecular Weight: 253.27 g/mol

Introduction & Structural Significance[1]
In medicinal chemistry, the indole-6-carbaldehyde core serves as a versatile "handle" for

extending molecular complexity. Unlike the more common indole-3-carbaldehyde, the 6-

position aldehyde preserves the nucleophilic C3 position for subsequent functionalization (e.g.,

Vilsmeier-Haack formylation or Friedel-Crafts acylation), allowing for the construction of 3,6-

disubstituted indoles found in multi-target kinase inhibitors.

The N-(2-fluorobenzyl) moiety is a privileged pharmacophore. The ortho-fluorine atom exerts a

specific electronic effect (inductive withdrawal) and a steric effect that influences the

conformation of the benzyl group relative to the indole plane, often improving metabolic stability

against P450 oxidation at the benzylic carbon.
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To ensure high regioselectivity (N1-alkylation vs. C3-alkylation), the synthesis utilizes a soft

base in a polar aprotic solvent.

Reaction Logic
The N-H proton of 1H-indole-6-carbaldehyde (pKa ~16) is deprotonated to form an indolyl

anion. This ambient nucleophile attacks the electrophilic benzylic carbon of 2-fluorobenzyl

bromide.

Critical Control Point: The aldehyde at C6 is electron-withdrawing, which increases the

acidity of the N-H proton compared to unsubstituted indole, facilitating deprotonation.

However, it also deactivates the ring, reducing the risk of side reactions at C3.
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Figure 1: Reaction workflow for the regioselective N-alkylation of indole-6-carbaldehyde.

Step-by-Step Protocol
Preparation: Charge a flame-dried round-bottom flask with 1H-indole-6-carbaldehyde (1.0

eq) and anhydrous DMF (0.2 M concentration).

Deprotonation: Cool to 0°C. Add Cesium Carbonate (Cs₂CO₃) (2.0 eq) or Sodium Hydride

(NaH) (1.2 eq, 60% dispersion). Stir for 30 minutes to ensure anion formation.

Note: Cs₂CO₃ is preferred for milder conditions and higher N/C selectivity.

Alkylation: Add 2-fluorobenzyl bromide (1.1 eq) dropwise.
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Reaction: Allow to warm to Room Temperature (RT) and stir for 3–4 hours. Monitor by TLC

(Hexane/EtOAc 7:3).

Workup: Quench with ice water. The product often precipitates. If solid, filter and wash with

water. If oil, extract with EtOAc, wash with LiCl (5% aq) to remove DMF, then brine.

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (SiO₂,

0→30% EtOAc in Hexanes).

Spectroscopic Characterization
This section details the expected spectral data derived from the structural logic of the molecule.

Nuclear Magnetic Resonance (NMR)
The 2-fluorobenzyl group introduces characteristic splitting patterns due to ¹H-¹⁹F coupling.

¹H NMR (500 MHz, DMSO-d₆ or CDCl₃)
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¹⁹F NMR (470 MHz, CDCl₃)
Signal: ~ -118.0 ppm (multiplet).

Diagnostic Value: Presence of a single fluorine peak confirms the incorporation of the benzyl

group.

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive (+).

Molecular Ion [M+H]⁺: 254.28 m/z.

Fragmentation Pattern:

Loss of CO (28 Da) is common in aldehydes.

Tropylium ion formation: Cleavage at the benzylic C-N bond yields the 2-fluorobenzyl

cation (m/z ~109).

Infrared Spectroscopy (FT-IR)
C=O Stretch: 1680–1695 cm⁻¹ (Strong, sharp). Indicates the conjugated aldehyde.[1][2]

C-F Stretch: 1220–1250 cm⁻¹ (Strong).

C-H Stretch (Aldehyde): 2720 & 2820 cm⁻¹ (Fermi doublet).

Quality Control & Impurity Profiling
When characterizing this material for drug development, specific impurities must be monitored.

Regioselectivity Check (N1 vs C3)
While N1-alkylation is favored, C3-alkylation is a potential impurity.

Differentiation:

N1-Product: H-2 proton is present (singlet/doublet ~7.65 ppm).
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C3-Impurity: H-2 proton shifts significantly or disappears if bis-alkylation occurs (rare).

HMBC: The N-CH₂ protons (5.52 ppm) will show a correlation to Indole C2 (approx 130

ppm) and C7a (approx 136 ppm).
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Figure 2: Logical flow for spectroscopic validation of the product structure.

Storage and Stability
State: Off-white to pale yellow solid.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are susceptible

to oxidation to carboxylic acids (Indole-6-carboxylic acid derivative) upon prolonged

exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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